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Compound of Interest

Compound Name: Demeton-S Sulfoxide

CAS No.: 2496-92-6

Cat. No.: B133071

Get Quote

Application Note: High-Purity Reference Standards & Analytical Protocol for Demeton-S
Sulfoxide

Executive Summary & Chemical Context
Demeton-S Sulfoxide (CAS: 2496-92-6) is a toxicologically significant oxidation metabolite of

the organophosphate insecticide Demeton-S (the thiol isomer of Systox).[1] While the parent

compound degrades rapidly in the environment, the sulfoxide metabolite persists and retains

potent acetylcholinesterase (AChE) inhibitory activity.

Accurate analysis is complicated by two factors:

Oxidative Instability: The compound is an intermediate state; it can oxidize further to the

sulfone or hydrolyze to the thiol, making reference standard integrity critical.

Isomeric Confusion: It is frequently confused with Demeton-O metabolites.[1] Specificity in

the reference standard (thiol-isomer sulfoxide) is non-negotiable for regulatory compliance

(e.g., EPA Method 8141B, EU MRLs).[1]
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Metabolic & Degradation Pathway
The following diagram illustrates the oxidative pathway that necessitates high-purity specific

standards.
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Figure 1: Oxidative pathway of Demeton-S.[1] The Sulfoxide is a transient but toxic

intermediate requiring precise stabilization.

Reference Standard Management Protocol
The validity of any quantitative analysis rests on the purity of the reference material. For

Demeton-S Sulfoxide, "purity" implies not just chemical purity (>98%) but also oxidation state

integrity.[1]

Storage & Handling
Primary Storage: -20°C or -80°C.

Solvent System: Acetonitrile (ACN) is the preferred solvent.[1] Avoid Methanol (MeOH) for

long-term stock storage as it can promote transesterification in some organophosphates,

though less critical for this specific metabolite, ACN offers superior stability.[1]

Critical Control Point: Moisture triggers hydrolysis.[1] Standards must be stored in amber

ampoules under argon/nitrogen headspace.[1]

Stock Solution Preparation
Equilibrate the reference standard ampoule to room temperature (20°C) in a desiccator to

prevent condensation.
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Gravimetric Preparation: Weigh 10.0 mg (±0.1 mg) into a 10 mL volumetric flask.

Dissolution: Dissolve in HPLC-grade Acetonitrile.

Verification: Verify concentration via UV-Vis or HPLC-DAD check against a previous lot if

available.

Working Standards: Prepare fresh daily in Mobile Phase A/B (50:50) to match initial LC

conditions.[1]

Sample Preparation: Buffered QuEChERS
Standard QuEChERS (AOAC 2007.01) is recommended over unbuffered methods.[1] The

acetate buffering is crucial to maintain a pH of ~5.0, preventing the base-catalyzed hydrolysis

of the sulfoxide moiety.

Workflow Diagram
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Homogenization
10g Sample + 10mL ACN (1% Acetic Acid)

Salting Out
4g MgSO4 + 1g NaCl + Buffers (Citrate/Acetate)

Exothermic Reaction

Centrifugation
4000 rpm, 5 min

dSPE Cleanup
PSA (removes sugars/acids) + C18 (removes lipids)

Aliquot Supernatant

Filtration
0.2 µm PTFE Syringe Filter

LC-MS/MS Injection

Click to download full resolution via product page

Figure 2: Buffered QuEChERS workflow optimized for pH-sensitive organophosphate

metabolites.

Analytical Protocol: LC-MS/MS
While GC-FPD (EPA 8141B) is traditional for parent OPs, LC-MS/MS is the authoritative

method for sulfoxides due to their thermal instability.[1] GC injection port temperatures can

convert sulfoxides to sulfones, yielding false positives for the terminal metabolite.[1]

Chromatographic Conditions
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Instrument: UHPLC coupled to Triple Quadrupole MS.[1][2]

Column: C18 End-capped (e.g., Zorbax Eclipse Plus or Acquity BEH), 2.1 x 100 mm, 1.8 µm.

[1]

Mobile Phase A: 5 mM Ammonium Formate + 0.1% Formic Acid in Water (Protonation

source).[1]

Mobile Phase B: Acetonitrile (or Methanol).[1]

Flow Rate: 0.3 - 0.4 mL/min.[1]

Gradient:

0-1 min: 5% B (Isocratic hold to elute salts)[1]

1-8 min: 5% -> 95% B[1]

8-10 min: 95% B (Wash)[1]

10.1 min: 5% B (Re-equilibration)

Mass Spectrometry Parameters (ESI+)
Demeton-S Sulfoxide (MW 274.[1]34) ionizes readily in ESI positive mode.[1]
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Parameter Setting Rationale

Ionization ESI Positive
Basic P=O and S=O moieties

accept protons easily.[1]

Precursor Ion 275.1 Protonated molecular ion.[1]

Quantifier Ion 171.0

Loss of the oxidized side chain

(characteristic OP phosphate

core).

Qualifier Ion 143.0
Secondary fragmentation of

the phosphate ester.

Collision Energy 15 - 25 eV
Optimize per instrument (ramp

CE by ±5 eV).[1]

Dwell Time 50 ms
Ensure >12 points across the

chromatographic peak.

Note: Exact transitions may vary slightly by instrument geometry. Always infuse the high-purity

standard to optimize collision energies.

Quality Assurance & Validation
To ensure the method is self-validating, implement the following controls:

Internal Standard (IS): Use Demeton-S-methyl-d6 or TEPP.[1] Do not use a sulfoxide as an

IS unless it is isotopically labeled, as it may degrade similarly to the analyte.[1]

Linearity: 5-point calibration curve (1 – 100 ng/mL) in matrix-matched solvent.

must be > 0.99.[1]

Matrix Effects: Calculate Matrix Factor (MF).

[1]

If
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(Suppression) or

(Enhancement), use matrix-matched calibration or dilute the sample.[1]

Recovery: Spiked samples at LOQ (e.g., 10 ppb) should yield 70-120% recovery.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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